![molecular formula C9H9N3S B1484131 6-[(Thiophen-3-yl)methyl]pyrimidin-4-amine CAS No. 2090400-86-3](/img/structure/B1484131.png)
6-[(Thiophen-3-yl)methyl]pyrimidin-4-amine
Overview
Description
“6-[(Thiophen-3-yl)methyl]pyrimidin-4-amine” is a chemical compound that has gained significant attention in the world of scientific research due to its unique properties .
Synthesis Analysis
The synthesis of this compound and similar derivatives has been studied extensively. For instance, one study synthesized novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles .Molecular Structure Analysis
The molecular structure of “6-[(Thiophen-3-yl)methyl]pyrimidin-4-amine” is complex and requires advanced computational tools for accurate analysis .Chemical Reactions Analysis
This compound has been involved in various chemical reactions. For instance, one study reported that these compounds possess more cytotoxic activity than the reference drug (i.e., imatinib) .Physical And Chemical Properties Analysis
The physical and chemical properties of “6-[(Thiophen-3-yl)methyl]pyrimidin-4-amine” are complex and require advanced analytical techniques for accurate determination .Scientific Research Applications
Medicinal Chemistry Therapeutic Properties
Thiophene derivatives have been reported to possess a wide range of therapeutic properties, making them significant in medicinal chemistry. They are considered effectual drugs in the current disease scenario, suggesting that “6-[(Thiophen-3-yl)methyl]pyrimidin-4-amine” could be explored for its potential therapeutic applications .
Material Science Industrial Applications
The diverse applications of thiophene in material science indicate that our compound may also find use in this field, particularly in the development of materials with specific desired properties .
Biological Activity Drug Development
Thiophene-based analogs are a growing interest for scientists due to their potential class of biologically active compounds. This implies that “6-[(Thiophen-3-yl)methyl]pyrimidin-4-amine” could be valuable in the development of advanced compounds with a variety of biological effects .
Synthesis of Novel Compounds
The ability to use thiophene derivatives as starting compounds for synthesizing novel pyrimidine, pyrazole, and pyran derivatives suggests that “6-[(Thiophen-3-yl)methyl]pyrimidin-4-amine” might serve as a precursor in the synthesis of these types of compounds .
Future Directions
The future directions of research on “6-[(Thiophen-3-yl)methyl]pyrimidin-4-amine” are promising. For instance, one study aims to synthesize novel 6-methyl-N1-(4-(pyridin-3-yl) pyrimidin-2-yl) benzene-1,3-diamine derivatives against the lung cancer cell line and study and compare the effect of the chemical structure on potency to give aliphatic chain or aromatic chain .
properties
IUPAC Name |
6-(thiophen-3-ylmethyl)pyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3S/c10-9-4-8(11-6-12-9)3-7-1-2-13-5-7/h1-2,4-6H,3H2,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCUZPOFXBFLPKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1CC2=CC(=NC=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-[(Thiophen-3-yl)methyl]pyrimidin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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